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Compound of Interest

Compound Name: Methyl 3-phenylpropionate

Cat. No.: B140012 Get Quote

An In-depth Technical Guide to Methyl 3-
phenylpropionate
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of methyl 3-phenylpropionate, a

versatile organic compound with applications in organic synthesis, pharmaceuticals, and

fragrance industries. This document outlines its chemical identity, physical and chemical

properties, and detailed protocols for its synthesis.

Chemical Structure and IUPAC Name
Methyl 3-phenylpropionate, an ester derived from 3-phenylpropionic acid and methanol, is a

colorless to pale yellow liquid.[1] Its chemical structure is characterized by a benzene ring

attached to a propionate methyl ester group.

The International Union of Pure and Applied Chemistry (IUPAC) name for this compound is

methyl 3-phenylpropanoate.[2] It is also known by several synonyms, including methyl

hydrocinnamate and benzenepropanoic acid, methyl ester.[2]

Chemical Structure:

Physicochemical Properties
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A summary of the key quantitative data for methyl 3-phenylpropionate is presented in the

table below, offering a comparative overview of its physical and chemical characteristics.

Property Value Source(s)

Molecular Formula C₁₀H₁₂O₂ [3]

Molecular Weight 164.20 g/mol [2]

CAS Number 103-25-3 [1]

Appearance Colorless to pale yellow liquid [1]

Odor Pleasant, fruity [1]

Boiling Point 238-239 °C (at 760 mmHg) [4]

91-92 °C (at 4 mmHg) [5]

Density 1.043 g/mL at 25 °C [5]

Refractive Index 1.502 at 20 °C [5]

Flash Point 100 °C (212 °F) [4]

Solubility

Insoluble in water; Soluble in

organic solvents like

chloroform and methanol.

[5]

LogP 2.32 [2]

Experimental Protocols for Synthesis
The synthesis of methyl 3-phenylpropionate can be achieved through several methods.

Below are detailed protocols for two common laboratory-scale preparations.

Fischer Esterification using Sulfuric Acid Catalyst
This method involves the acid-catalyzed esterification of 3-phenylpropionic acid with methanol.

Materials:

3-phenylpropionic acid (50 g)
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Methanol (250 mL)

Concentrated sulfuric acid (12 mL)

Saturated aqueous sodium bicarbonate solution

Ice

Ether

Brine (saturated NaCl solution)

Anhydrous sodium sulfate or magnesium sulfate

Procedure:

A mixture of 3-phenylpropionic acid, methanol, and concentrated sulfuric acid is heated

under reflux for 12 hours.[6]

After reflux, the excess methanol is removed by evaporation under reduced pressure.[6]

The residue is then added to a mixture of saturated aqueous sodium bicarbonate solution

(100 mL) and ice (400 g).[6] The pH is adjusted to 9 by the addition of more sodium

bicarbonate solution.[6]

The mixture is extracted five times with 100 mL portions of ether.[6]

The combined ether extracts are washed twice with 50 mL of brine, dried over an anhydrous

drying agent (e.g., sodium sulfate), and the ether is evaporated to yield methyl 3-
phenylpropionate as an oil.[6]

Synthesis using Diazomethane
This protocol utilizes diazomethane for the esterification of 3-phenylpropionic acid. Caution:

Diazomethane is toxic and explosive. This procedure should only be performed by trained

personnel in a well-ventilated fume hood with appropriate safety precautions.

Materials:
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3-phenylpropionic acid (8.0 g, 0.053 mol)

An excess solution of diazomethane in ether

Procedure:

To an ice-cooled and stirred solution of 3-phenylpropionic acid in 30 mL of ether, a solution of

diazomethane in ether is slowly added until the yellow color of diazomethane persists.[7]

The ether is then concentrated under reduced pressure.[7]

The resulting residue is distilled under reduced pressure to afford methyl 3-
phenylpropionate as a colorless, transparent oil.[7] The reported yield for this method is

83.1%, with a boiling point of 106-108 °C at 10 mmHg.[7]

Visualized Synthesis Workflow
The following diagram illustrates the Fischer esterification process for the synthesis of methyl
3-phenylpropionate.

3-Phenylpropionic Acid
+

Methanol

Reflux
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H₂SO₄ (catalyst)

Workup:
1. Evaporation of excess Methanol

2. Neutralization with NaHCO₃

3. Ether Extraction
4. Brine Wash

5. Drying

Methyl 3-phenylpropionate

Click to download full resolution via product page

Caption: Fischer Esterification of 3-Phenylpropionic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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